Cas no 1516346-63-6 (4-methyl-1-(methylamino)pentan-2-one)

• Product Name: 4-methyl-1-(methylamino)pentan-2-one
• CAS No: 1516346-63-6
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 6323230
• PubChem ID: 83635312
• Update Time: 2025-09-25

4-methyl-1-(methylamino)pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(methylamino)pentan-2-one
• Methylamino-4-methylpentanon
• SCHEMBL17772840
• 1516346-63-6
• EN300-1859575

• Inchi： 1S/C7H15NO/c1-6(2)4-7(9)5-8-3/h6,8H,4-5H2,1-3H3
• InChI Key： RSHYISFOKMRWMX-UHFFFAOYSA-N
• SMILES： O=C(CNC)CC(C)C

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-methyl-1-(methylamino)pentan-2-one

Comprehensive Overview of 4-methyl-1-(methylamino)pentan-2-one (CAS No. 1516346-63-6): Properties, Applications, and Industry Insights

4-methyl-1-(methylamino)pentan-2-one (CAS No. 1516346-63-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. With the growing demand for novel intermediates in drug development, this compound has emerged as a subject of interest for researchers exploring synthetic pathways and bioactive molecule design. Its molecular formula, C₇H₁₅NO, features a ketone group adjacent to a methylamino substituent, offering versatility in organic synthesis.

Recent trends in AI-driven drug discovery and green chemistry have amplified searches for compounds like 4-methyl-1-(methylamino)pentan-2-one. Users frequently inquire about its solubility profile, stability under various pH conditions, and potential as a building block for heterocyclic compounds. Analytical techniques such as HPLC purification and NMR characterization are critical for verifying its purity, a topic often discussed in academic forums and patent literature.

The compound’s structure-activity relationship (SAR) is particularly relevant to researchers investigating central nervous system (CNS) targeting molecules. While not a therapeutic agent itself, its scaffold resembles fragments used in neuromodulator design, aligning with current interests in neurodegenerative disease research. Industrial queries often focus on large-scale synthesis optimization and cost-effective production methods, reflecting the balance between quality and scalability.

From an SEO perspective, high-intent keywords like "CAS 1516346-63-6 supplier" or "4-methyl-1-(methylamino)pentan-2-one synthesis protocol" indicate commercial and academic demand. Environmental considerations also drive searches for biodegradable derivatives and catalytic reduction alternatives, highlighting the compound’s role in sustainable chemistry initiatives. Regulatory compliance, especially regarding REACH certification and laboratory safety guidelines, remains a priority for potential users.

Innovative applications of 4-methyl-1-(methylamino)pentan-2-one include its use in chiral auxiliary development and asymmetric catalysis. The compound’s stereochemical flexibility makes it valuable for constructing enantioselective catalysts, a hot topic in pharmaceutical process chemistry. Recent publications have explored its utility in multi-component reactions, addressing the need for atom-efficient synthetic routes.

In summary, 1516346-63-6 represents a niche yet impactful chemical entity bridging academic curiosity and industrial practicality. Its evolving applications underscore the importance of interdisciplinary collaboration between synthetic chemists, computational modelers, and material scientists. Future research may unlock its potential in smart material fabrication or bioconjugation techniques, further expanding its scientific footprint.